Cas no 944906-89-2 (1H-Indazole, 5-bromo-3-(1-piperazinyl)-)
944906-89-2 structure
Product Name:1H-Indazole, 5-bromo-3-(1-piperazinyl)-
CAS No:944906-89-2
MF:C11H13BrN4
MW:281.151720762253
CID:2818062
Update Time:2023-08-07
1H-Indazole, 5-bromo-3-(1-piperazinyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-INDAZOLE, 5-BROMO-3-(1-PIPERAZINYL)-
- AB60153
- 1h-indazole,5-bromo-3-(1-piperazinyl)-
- 1H-Indazole, 5-bromo-3-(1-piperazinyl)-
-
- Inchi: 1S/C11H13BrN4/c12-8-1-2-10-9(7-8)11(15-14-10)16-5-3-13-4-6-16/h1-2,7,13H,3-6H2,(H,14,15)
- InChI Key: XGGXRDOMYCKGKD-UHFFFAOYSA-N
- SMILES: BrC1C=CC2=C(C=1)C(=NN2)N1CCNCC1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 244
- XLogP3: 2
- Topological Polar Surface Area: 44
1H-Indazole, 5-bromo-3-(1-piperazinyl)- Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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